Cas no 866787-68-0 (BENZALDEHYDE, 5-METHOXY-2-(1-PYRROLIDINYL)-)

• Product Name: BENZALDEHYDE, 5-METHOXY-2-(1-PYRROLIDINYL)-
• CAS No: 866787-68-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4458166
• Update Time: 2026-04-10

BENZALDEHYDE, 5-METHOXY-2-(1-PYRROLIDINYL)- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 5-METHOXY-2-(1-PYRROLIDINYL)-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on BENZALDEHYDE, 5-METHOXY-2-(1-PYRROLIDINYL)-

Recent Advances in the Study of 866787-68-0 and BENZALDEHYDE, 5-METHOXY-2-(1-PYRROLIDINYL)-: A Comprehensive Research Brief

The chemical compound with the CAS number 866787-68-0 and the specific product name BENZALDEHYDE, 5-METHOXY-2-(1-PYRROLIDINYL)-, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features and potential pharmacological activities, is being explored for various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this compound, providing a detailed overview of its current research status.

Recent studies have focused on the synthesis and characterization of 866787-68-0, highlighting its potential as a key intermediate in the development of novel pharmaceutical agents. The compound's structure, featuring a benzaldehyde core substituted with a methoxy group and a pyrrolidinyl moiety, suggests its utility in modulating biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that BENZALDEHYDE, 5-METHOXY-2-(1-PYRROLIDINYL)- exhibits promising biological activities. Preliminary data indicate its potential as an inhibitor of specific enzymatic pathways involved in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that this compound may interact with key proteins in the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. These results underscore its potential as a lead compound for the development of anti-inflammatory therapeutics.

Further investigations into the pharmacokinetic properties of 866787-68-0 have revealed favorable absorption and distribution profiles, making it a viable candidate for oral administration. However, challenges related to its metabolic stability and potential toxicity remain areas of active research. Current efforts are directed towards optimizing the compound's structure to enhance its bioavailability and minimize adverse effects, leveraging computational modeling and structure-activity relationship (SAR) studies.

The therapeutic potential of BENZALDEHYDE, 5-METHOXY-2-(1-PYRROLIDINYL)- extends beyond inflammation modulation. Emerging evidence suggests its applicability in oncology, where it has shown selective cytotoxicity against certain cancer cell lines. Researchers are exploring its mechanism of action, with preliminary data pointing to the induction of apoptosis via mitochondrial pathways. These findings open new avenues for the development of targeted cancer therapies, although further validation in preclinical models is warranted.

In conclusion, the compound 866787-68-0 and its derivative BENZALDEHYDE, 5-METHOXY-2-(1-PYRROLIDINYL)- represent a promising area of research in chemical biology and drug discovery. The current body of evidence highlights its multifaceted pharmacological potential, from anti-inflammatory to anticancer applications. Ongoing studies aim to address existing challenges and optimize its therapeutic profile, paving the way for future clinical translation. This research brief serves as a valuable resource for professionals in the field, offering insights into the latest advancements and future directions for this intriguing compound.